Pentacene-N-sulfinyl-tert-butylcarbamate

• IUPAC Name: tert-butyl 23-oxo-23λ4-thia-24-azahexacyclo[10.10.2.02,11.04,9.013,22.015,20]tetracosa-2,4,6,8,10,13,15,17,19,21-decaene-24-carboxylate
• InChI: InChI=1S/C27H23NO3S/c1-27(2,3)31-26(29)28-24-20-12-16-8-4-6-10-18(16)14-22(20)25(32(28)30)23-15-19-11-7-5-9-17(19)13-21(23)24/h4-15,24-25H,1-3H3
• InChI Key: VQUHUWBRYQBGLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2C3=CC4=CC=CC=C4C=C3C(S1=O)C5=CC6=CC=CC=C6C=C25
• Molecular Formula: C27H23NO3S
• DSSTOX Substance ID: DTXSID50728601
• Molecular Weight: 441.5 g/mol
• CAS RN: 794586-44-0

Description

Pentacene-N-sulfinyl-tert-butylcarbamate is a photopatternable pentacene precursor. It is highly soluble in apolar organic solvents such as halogenated solvents and THF. It is converted to pentacene in thin films by heating under N2 atmosphere for one hour at 150°C.

Molecular Structure Analysis

The molecular formula of this compound is C27H23NO3S. Its molecular weight is 441.54 g/mol.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of over 300°C. It is soluble in THF at 1 mg/mL, and slightly soluble in ethanol, isopropanol, and methanol at 1 mg/mL.

Scientific Research Applications

Organic Thin-Film Transistors

• Photopatternable Pentacene Precursor : Pentacene modified with N-sulfinyl-tert-butylcarbamate can be photopatterned for use in organic semiconducting devices. This precursor allows for easy deposition and processing via wet-chemical methods, leading to devices with good electrical characteristics. UV illumination of a co-deposited photoacid generator facilitates the conversion of the pentacene adduct back to pentacene, resulting in thin-film transistors with carrier mobilities exceeding 0.1 cm² V⁻¹ s⁻¹, making it suitable for large-area organic electronics (Weidkamp et al., 2004).

Solubility and Stability Improvements

• Alcohol Solubility of Precursors : A novel pentacene precursor synthesized from pentacene and N-sulfinylbutylcarbamate shows high solubility in alcohols like isopropyl and higher alcohols, with moderate solubility in ethanol and methanol. This facilitates the production of organic thin film transistors (OTFTs) via solution deposition of this precursor from alcohols and subsequent thermal conversion, yielding OTFTs with moderately high field effect mobilities (Afzali et al., 2005).

Improved Electronic and Optical Properties

• High-Performance Organic Semiconductors : The Lewis acid-catalyzed Diels-Alder reaction of pentacene with N-sulfinylacetamide results in a soluble adduct that can be spin-coated and converted to pentacene at moderate temperatures. This method has been used to fabricate organic thin film transistors exhibiting the highest mobility reported to date for a solution-processed organic semiconductor (Afzali et al., 2002).

Organic Electronics and Light Emitting Diodes

• Red Emitters for OLEDs : Pentacene derivatives, including those with tert-butyl substituents, have been synthesized and utilized as red emitters in organic light-emitting diodes (OLEDs). These compounds, dispersed in specific matrices, exhibit efficient energy transfer and high photoluminescence quantum yields, making them suitable for applications in OLED technology (Wolak et al., 2004).

Charge Transport and Electronic Applications

• Charge Transport in Pentacene Crystals : Studies on the charge transport parameters of pentacene and its derivatives, like pentathienoacene, provide insights into their potential applications in thin-film transistors. Research into the microscopic charge transport parameters of these crystals, conducted through density functional theory and spectroscopy, underscores their potential in organic crystal semiconductors (Kim et al., 2007).

Graphene Transfer and Nanotechnology

• Graphene Transfer via Pentacene : Pentacene has been used as a supporting layer for the clean transfer of graphene. This method involves the physical removal of the pentacene layer from the graphene surface using intercalating organic solvents, providing a residue-free transfer process that is beneficial for high-mobility and doping-free graphene applications (Kim et al., 2015).

Safety and Hazards

Pentacene-N-sulfinyl-tert-butylcarbamate is classified as an acute aquatic hazard (Category 1) and a long-term (chronic) aquatic hazard (Category 1). It is very toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding release to the environment, collecting spillage, and disposing of contents/container to an approved waste disposal plant.